![molecular formula C14H14ClN3OS B2387916 (5-chlorothiophen-2-yl)(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone CAS No. 2034371-95-2](/img/structure/B2387916.png)
(5-chlorothiophen-2-yl)(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone
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Description
(5-chlorothiophen-2-yl)(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone is a useful research compound. Its molecular formula is C14H14ClN3OS and its molecular weight is 307.8. The purity is usually 95%.
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Scientific Research Applications
Nociceptin/Orphanin FQ Peptide Receptors
Research on LY2940094, a nociceptin opioid peptide receptor (NOP) antagonist, suggests therapeutic benefits in obesity, eating disorders, and depression. This compound shows the importance of receptor antagonists in understanding and potentially treating a range of conditions. The study of "(5-chlorothiophen-2-yl)(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone" could follow a similar pathway, exploring receptor interactions and therapeutic applications (E. Raddad et al., 2016).
Environmental Exposure and Toxicity
Studies on environmental exposure to organophosphorus and pyrethroid pesticides highlight the importance of understanding the environmental and health impacts of chemical compounds. Investigating the environmental fate, toxicity, and exposure risks of "this compound" could be crucial for public health and environmental protection (Kateryna Babina et al., 2012).
Exposure to Environmental Phenols
The study on the exposure of pregnant women to environmental phenols underlines the significance of assessing chemical exposure risks, especially among vulnerable populations. Research on "this compound" could include evaluating its presence in environmental samples and potential health impacts (M. E. Mortensen et al., 2014).
Human Biomonitoring of Industrial Chemicals
The examination of non-persistent industrial chemicals in Danish cohorts reveals the widespread exposure to various compounds and underscores the need for biomonitoring studies. Similar research could assess human exposure to "this compound" and its metabolites to understand its distribution and potential health effects (H. Frederiksen et al., 2014).
Properties
IUPAC Name |
(5-chlorothiophen-2-yl)-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3OS/c15-13-5-4-12(20-13)14(19)17-6-7-18-11(8-17)9-2-1-3-10(9)16-18/h4-5H,1-3,6-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCQVNKBOBUUIBO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3CN(CCN3N=C2C1)C(=O)C4=CC=C(S4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.